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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetratriacontane-d70
(CAS No. 1219805-47-6), a deuterated long-chain alkane. The information presented is
collated from safety data sheets and chemical databases to ensure a high standard of
accuracy and relevance for its intended audience in research and development.

Introduction to Tetratriacontane-d70

Tetratriacontane-d70 is the deuterated analogue of n-tetratriacontane. In this molecule, all 70
hydrogen atoms have been replaced with deuterium, a stable, non-radioactive isotope of
hydrogen.[1] Such deuterated compounds are valuable in pharmaceutical research, particularly
in metabolic studies (DMPK), as internal standards for quantitative analysis, and to explore the
kinetic isotope effect which can influence a drug's metabolic profile.[1][2] Given its specialized
use, understanding its safety and handling characteristics is paramount for laboratory
personnel.

Hazard Identification and Classification

According to available safety data sheets, n-Tetratriacontane-d70 is not classified as a
hazardous substance.[3] It is not flammable or combustible.[3] No hazard pictograms, signal
words, or hazard statements are associated with this compound.[3] Similarly, its non-
deuterated counterpart, n-tetratriacontane, is also not classified as toxic and has no reported
chronic, carcinogenic, mutagenic, or reproductive toxic effects.[4][5]
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Physical and Chemical Properties

Quantitative data for Tetratriacontane-d70 is limited. The physical properties of its non-
deuterated form, n-tetratriacontane, are well-documented and serve as a close proxy.
Deuteration typically has a minimal effect on most physical properties other than density
(deuterated compounds are denser).

Table 1: Physical and Chemical Properties of Tetratriacontane-d70 and n-Tetratriacontane

Property Tetratriacontane-d70 n-Tetratriacontane
CAS Number 1219805-47-6[6][7] 14167-59-0[7][8]
Molecular Formula C34D70[6] Cs4H70[7][8]

Molecular Weight 549.35 g/mol 478.92 g/mol [4][8]
Appearance White Solid[6] White flakes/solid[9][10]
Melting Point No data available 72-76 °C[1][10]

Boiling Point No data available 483 °C @ 760 mmHg[4]

Insoluble in water; Soluble in
Solubility No data available organic solvents like hexane

and benzene.

>95% to >99% (analytical

Purity >98%][3]
standard)[1]

Isotopic Enrichment 99 atom % D[6] Not Applicable

Toxicological Information Summary

There is a lack of specific toxicological studies for Tetratriacontane-d70. The Safety Data
Sheet for the non-deuterated n-tetratriacontane states that the product is not classified as toxic.
[4] No acute, chronic, carcinogenic, or mutagenic effects have been reported for the non-
deuterated substance.[4][5] Ingestion of large amounts of the non-deuterated form may cause
nausea and vomiting.[4]

Table 2: Toxicological Data for n-Tetratriacontane
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Toxicological Endpoint

Result

Acute Toxicity

Not classified as an acutely toxic substance.[4]

Carcinogenicity

No carcinogenic effects have been reported.[4]

Mutagenicity

No mutagenic or reproductive toxic effects have

been reported.[4]

Sensitization

Not sensitizing.[4]

Corrosivity

Not corrosive.[4]

Experimental Protocols: Safe Handling in a

Laboratory Setting

Given that Tetratriacontane-d70 is a non-hazardous solid, standard laboratory safe handling

procedures for chemical powders should be followed. The following is a generalized protocol.

Objective: To safely handle and weigh Tetratriacontane-d70 for experimental use.

Materials:

e Tetratriacontane-d70 solid

o Appropriate personal protective equipment (PPE): safety glasses, lab coat, nitrile gloves

e Spatula

» Weighing paper or boat

e Analytical balance

e Fume hood or ventilated enclosure

Procedure:

e Preparation: 1.1. Ensure the work area (e.g., benchtop, inside a fume hood) is clean and
uncluttered. 1.2. Don the appropriate PPE. 1.3. The Safety Data Sheet (SDS) for
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Tetratriacontane-d70 should be readily accessible.

e Handling and Weighing: 2.1. Perform all manipulations that may generate dust within a fume
hood or other ventilated enclosure to avoid inhalation.[3] 2.2. Use a clean spatula to carefully
transfer the desired amount of Tetratriacontane-d70 from its storage container to a
weighing paper or boat on an analytical balance. 2.3. Avoid creating dust by handling the
solid gently. 2.4. Once the desired amount is weighed, securely close the storage container.

e Spill and Waste Management: 3.1. In case of a small spill, sweep up the solid material and
place it in a designated waste container. Avoid generating dust. 3.2. For larger spills, cover
with an inert absorbent material before collection.[4] 3.3. Dispose of waste Tetratriacontane-
d70 and any contaminated materials in accordance with local, state, and federal regulations.
Do not let the product enter drains.[3]

e Post-Handling: 4.1. Clean the spatula and work area. 4.2. Remove PPE and wash hands
thoroughly with soap and water.

Exposure Controls and Personal Protection

Table 3: Exposure Controls and Personal Protection

Control Parameter Recommendation

) ) Work in a well-ventilated area. Use a fume hood
Engineering Controls ) o
if dust is likely to be generated.[3]

Eye/Face Protection Wear safety glasses with side-shields.

. _ Wear a lab coat and compatible chemical-
Skin Protection ] o
resistant gloves (e.g., nitrile).

Not required under normal conditions of use. If
) ) dust is generated and engineering controls are
Respiratory Protection ] o )
insufficient, use a NIOSH-approved respirator

for dusts.

General Hygiene Wash hands thoroughly after handling.[3]
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Storage and Stability

Tetratriacontane-d70 is a stable compound under recommended storage conditions.[7] It
should be stored at room temperature in a tightly sealed container.[7]

Logical Workflow for Handling Tetratriacontane-d70

The following diagram illustrates a logical workflow for the safe handling of Tetratriacontane-

d70 in a research setting.
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Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Glasses)

;

Prepare Work Area
(Ventilated Hood)

:

Weigh Required Amount of Tetratriacontane-d70

No

Yes

Proceed with Experiment Follow Spill Cleanup Protocol

~ 7

Clean Work Area and Equipment

l

Dispose of Waste Properly

l

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling Tetratriacontane-d70.
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In conclusion, Tetratriacontane-d70 is a non-hazardous substance that requires standard
laboratory precautions for handling solid chemicals. By following the guidelines outlined in this
document, researchers can safely incorporate this valuable deuterated compound into their
experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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